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Compound of Interest

Compound Name: ATP disodium trihydrate

Cat. No.: B2816289

Essential Safety and Handling Guide for ATP
Disodium Trihydrate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of Adenosine 5'-triphosphate (ATP) disodium trihydrate, a crucial component in
various biological assays and experimental setups. Adherence to these protocols is critical to
minimize risks and ensure a safe laboratory environment.

While some classifications consider ATP disodium trihydrate nonhazardous, it is prudent to
treat it with caution as some data suggests it may cause organ damage through prolonged or
repeated exposure[1][2]. Therefore, following good industrial hygiene and safety practices is
essential[1][3].

Personal Protective Equipment (PPE)

When handling ATP disodium trihydrate, especially in its powdered form, the following
personal protective equipment is required to prevent contact and inhalation:
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PPE Category Item Specification Rationale

) Must be compliant
Safety glasses with _
Eye and Face ) ) with OSHA's 29 CFR To protect eyes from
_ side shields or _
Protection 1910.133 or European  dust particles.

oggles
9099 Standard EN166[1].

Recommended when .
) ) Provides a broader
_ there is a risk of _
Face shield ) ) range of protection for
splashing during
) ] the face and eyes.
solution preparation.

Nitrile or other ]
To prevent skin

] Chemical-resistant appropriate material. ]
Hand Protection ] contact with the
gloves Must be inspected )
chemical.
before use.
To protect skin and
Body Protection Laboratory coat Standard lab coat. clothing from

contamination.

Required when
] ] NIOSH-approved engineering controls To prevent inhalation
Respiratory Protection ) ) N ,
respirator are insufficient to of fine powder.

control airborne dust.

Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Weighing:

» Before handling, ensure you are in a well-ventilated area. The use of a chemical fume hood
is recommended to minimize dust inhalation[2][3].

o Wear all required PPE as outlined in the table above.

« To weigh the powder, use a clean, dry spatula and a suitable weighing vessel on a calibrated
analytical balance.
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» Avoid creating dust during transfer. If dust is generated, ensure it is contained within the
ventilated enclosure.

2. Dissolving the Powder:

o Add the weighed ATP disodium trihydrate powder slowly to the solvent (typically water, as
it is soluble[2][4]) while stirring to prevent clumping.

e Use a clean, appropriate container for the solution.

o Cap the container securely after the powder is fully dissolved.

3. Storage:

» Store ATP disodium trihydrate in a tightly sealed container in a cool, dry place[3].
e For long-term stability, it is often recommended to store it in a freezer at -20°C[4].

e Avoid contact with heat, moisture, and strong oxidizing agents[4][5].

Disposal Plan

Proper disposal of ATP disodium trihydrate and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Unused Material and Solutions: Do not dispose of down the drain[1]. Treat as chemical
waste. Collect in a designated, labeled waste container. Consult with your institution's
environmental health and safety (EHS) office for specific disposal procedures. Some sources
suggest dissolving the material in a combustible solvent and burning it in a chemical
incinerator equipped with an afterburner and scrubber][3].

o Contaminated Materials: Any materials that have come into contact with ATP disodium
trihydrate, such as gloves, weighing paper, and pipette tips, should be disposed of as
chemical waste. Place these items in a sealed bag or container for disposal[4].

» Empty Containers: Empty containers may retain product residue. These should also be
disposed of as chemical waste in accordance with local, regional, and national hazardous
waste regulations[5].
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Emergency Procedures

In the event of accidental exposure, follow these first-aid measures immediately:

Exposure Route

First-Aid Measures

Inhalation

Move the individual to fresh air. If they feel

unwell, seek medical attention[4].

Skin Contact

Wash the affected area with plenty of water. If

irritation occurs, seek medical attention[4].

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do so. Continue rinsing. If eye irritation persists,

get medical advice/attention[4].

Ingestion

Rinse mouth with water. Call a poison center or

physician if you feel unwell[4].

Spillage

In case of a spill, ventilate the area and wear appropriate PPE. For a dry spill, carefully sweep

or vacuum the material and place it into a sealed container for disposal. Avoid generating dust.

For a wet spill, absorb the liquid with an inert material and place it in a sealed container for

disposal[4][5].

Workflow for Safe Handling of ATP Disodium Trihydrate
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Safe Handling Workflow for ATP Disodium Trihydrate
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Caption: Workflow for the safe handling of ATP disodium trihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b2816289?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC102800100&productDescription=ADENOSINE+5%27-TRIPHOSPHAT+10GR&vendorId=VN00032119&countryCode=US&language=en
https://media.laballey.com/docbuilder/adenosine-triphosphate-disodium-or-1-gram-safety-data-sheet-66a3a1f614ded.pdf
https://www.cdhfinechemical.com/images/product/msds/136_1010872829_%E2%80%A2Adenosine-5-TriphosphateDisodiumSalt(ATP-Na2)-CASNO-987-65-5-MSDS.pdf
https://www.flinnsci.com/sds_18-adenosine-triphosphate-disodium-salt/sds_18/
https://www.flinnsci.com/sds_18-adenosine-triphosphate-disodium-salt/sds_18/
https://www.fishersci.co.uk/store/msds?partNumber=10326943&productDescription%3D25GR+Adenosine+5%27-triphosphate+disodium+salt+trihydrate&countryCode=GB&language=en
https://www.benchchem.com/product/b2816289#personal-protective-equipment-for-handling-atp-disodium-trihydrate
https://www.benchchem.com/product/b2816289#personal-protective-equipment-for-handling-atp-disodium-trihydrate
https://www.benchchem.com/product/b2816289#personal-protective-equipment-for-handling-atp-disodium-trihydrate
https://www.benchchem.com/product/b2816289#personal-protective-equipment-for-handling-atp-disodium-trihydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2816289?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2816289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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